Cas no 6936-60-3 ( )
structure
Product Name:
CAS No:6936-60-3
MF:C13H12N4O4S
MW:320.323781013489
CID:973542
PubChem ID:9561137
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4-amino-N-[(E)-(2-nitrophenyl)methylideneamino]benzenesulfonamide
- NSC22624
- 6936-60-3
- NSC-22624
- MLS002638888
- CHEMBL1958242
- BDBM50484818
- DTXSID50430010
-
-
- Inchi: 1S/C13H12N4O4S/c14-11-5-7-12(8-6-11)22(20,21)16-15-9-10-3-1-2-4-13(10)17(18)19/h1-9,16H,14H2/b15-9+
- InChI Key: WTLVWGZISQYGAK-OQLLNIDSSA-N
- SMILES: S(C1C=CC(=CC=1)N)(N/N=C/C1C=CC=CC=1[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 320.05806
- Monoisotopic Mass: 320.05792605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 139Ų
Experimental Properties
- PSA: 127.69
Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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